Cas no 13604-19-8 (Benzothiazole,2-(ethenylsulfinyl)-)

• Product Name: Benzothiazole,2-(ethenylsulfinyl)-
• CAS No: 13604-19-8
• MF: C₉H₇NOS₂
• MW: 209.287979364395
• CID: 119780
• Update Time: 2024-01-24

Benzothiazole,2-(ethenylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(ethenylsulfinyl)-
• Benzothiazole, 2-(vinylsulfinyl)- (8CI)
• Benzothiazole, 2-(ethenylsulfinyl)-

• Inchi： 1S/C9H7NOS2/c1-2-13(11)9-10-7-5-3-4-6-8(7)12-9/h2-6H,1H2
• InChI Key： VPEBNYFNQLYWPR-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1S(C=C)=O

Computed Properties

• Exact Mass: 208.99701
• Monoisotopic Mass: 208.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• PSA: 29.96